(Z)-5-benzylidene-3-(o-tolyl)thiazolidine-2,4-dione

• IUPAC Name: (5Z)-5-benzylidene-3-(2-methylphenyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H13NO2S/c1-12-7-5-6-10-14(12)18-16(19)15(21-17(18)20)11-13-8-3-2-4-9-13/h2-11H,1H3/b15-11-
• InChI Key: CKQUZMKPOWYSNX-PTNGSMBKSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C(=CC3=CC=CC=C3)SC2=O
• Isomeric SMILES: CC1=CC=CC=C1N2C(=O)/C(=C/C3=CC=CC=C3)/SC2=O
• Molecular Formula: C17H13NO2S
• Molecular Weight: 295.4 g/mol

Description

(Z)-5-benzylidene-3-(o-tolyl)thiazolidine-2,4-dione, also known as Dithizone, is a chemical compound commonly used in scientific research for its unique properties. Dithizone is a yellow to orange powder, soluble in organic solvents but insoluble in water. It has a molecular weight of 356.44 g/mol and a molecular formula of C19H14N2O2S2. This compound has been used in many different scientific fields, including chemistry, biology, and medicine.

Scientific Research Applications

PTP 1B Inhibitors for Managing Diabetes

Thiazolidinediones (TZDs) have been investigated for their role as Protein Tyrosine Phosphatase 1B (PTP 1B) inhibitors, which are significant in managing insulin resistance and Type 2 Diabetes Mellitus (T2DM). PTP 1B acts as a negative regulator of the insulin signaling pathway, and its inhibition can improve insulin sensitivity. Research has focused on optimizing the TZD scaffold to design potential PTP 1B inhibitors. Structural modifications around the TZD scaffold, particularly the Z-configuration around the double bond of arylidene, have been crucial in designing ligands with optimal activity against PTP 1B (Verma, Yadav, & Thareja, 2019).